tert-butyl 4-(5-amino-1H-1,2,4-triazol-3-yl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(5-amino-1H-1,2,4-triazol-3-yl)piperidine-1-carboxylate (TBAPC) is an organic compound that is widely used in scientific research for its various applications. It is a mono-substituted piperidine compound with a tert-butyl group and a 5-amino-1H-1,2,4-triazol-3-yl group attached to the piperidine nitrogen. It is a white crystalline solid that is soluble in water and chloroform, and has a melting point of about 200°C.
Scientific Research Applications
Tert-butyl 4-(5-amino-1H-1,2,4-triazol-3-yl)piperidine-1-carboxylate is widely used in scientific research for its various applications. It is commonly used in pharmaceutical research to study the pharmacological effects of drugs, as well as in biochemical and physiological studies. It is also used in the study of enzyme inhibition and receptor binding, as well as in the study of signal transduction pathways.
Mechanism of Action
Tert-butyl 4-(5-amino-1H-1,2,4-triazol-3-yl)piperidine-1-carboxylate acts as a competitive inhibitor of certain enzymes and receptors. It binds to the active site of the enzyme or receptor and inhibits its activity, thereby preventing the binding of the substrate or ligand to the enzyme or receptor.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), and can also inhibit the binding of certain ligands, such as epidermal growth factor (EGF), to their respective receptors. In vivo studies have shown that this compound can reduce inflammation and pain, as well as inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-(5-amino-1H-1,2,4-triazol-3-yl)piperidine-1-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is also stable and soluble in water and chloroform. Additionally, it is a relatively potent inhibitor of certain enzymes and receptors, making it useful for studying their activity and function. However, this compound also has some limitations. It is not very selective, meaning that it can inhibit the activity of other enzymes and receptors, which can lead to unintended effects.
Future Directions
There are several potential future directions for the use of tert-butyl 4-(5-amino-1H-1,2,4-triazol-3-yl)piperidine-1-carboxylate in scientific research. It could be used to study the role of certain enzymes and receptors in disease, as well as to develop new drugs to treat diseases. Additionally, it could be used to study the effects of certain drugs on the body, as well as to develop new drugs to treat certain types of cancer. Finally, it could be used to study the mechanism of action of certain drugs, as well as to develop new drugs that are more selective and effective.
Synthesis Methods
Tert-butyl 4-(5-amino-1H-1,2,4-triazol-3-yl)piperidine-1-carboxylate can be synthesized by a variety of methods, including the reaction of tert-butyl piperidine-1-carboxylate with 5-amino-1H-1,2,4-triazol-3-yl chloride in the presence of triethylamine. This method is a relatively simple and efficient synthesis of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(5-amino-1H-1,2,4-triazol-3-yl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-(chloromethyl)piperidine-1-carboxylate with 5-amino-1H-1,2,4-triazole in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 4-(chloromethyl)piperidine-1-carboxylate", "5-amino-1H-1,2,4-triazole", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve tert-butyl 4-(chloromethyl)piperidine-1-carboxylate and 5-amino-1H-1,2,4-triazole in a suitable solvent (e.g. DMF).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 4: Purify the product by column chromatography or recrystallization to obtain tert-butyl 4-(5-amino-1H-1,2,4-triazol-3-yl)piperidine-1-carboxylate as a white solid." ] } | |
CAS RN |
1429217-58-2 |
Molecular Formula |
C12H21N5O2 |
Molecular Weight |
267.3 |
Purity |
95 |
Origin of Product |
United States |
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